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Compound of Interest

Compound Name: 5,5'-Dimethoxylariciresinol

Cat. No.: B187965 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, biological

activities, and relevant experimental protocols for 5,5'-Dimethoxylariciresinol, a lignan of

interest to researchers in drug discovery and development.

Chemical Information
5,5'-Dimethoxylariciresinol is a naturally occurring lignan. Key chemical identifiers and

properties are summarized in the table below.
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Property Value Reference

CAS Number 116498-58-9 [1][2]

Molecular Formula C₂₂H₂₈O₈ [1]

Molecular Weight 420.45 g/mol [1]

Boiling Point (Predicted) 609.8 ± 55.0 °C [1]

Density (Predicted) 1.260 ± 0.06 g/cm³ [1]

pKa (Predicted) 9.92 ± 0.40 [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Form Powder [1]

Natural Occurrence and Isolation
5,5'-Dimethoxylariciresinol has been isolated from the bark of Phellodendron amurense and

Phellodendron chinense Schneid.[1][3] A general methodology for the isolation of chemical

constituents from Phellodendron chinense involves extraction followed by chromatographic

separation.

General Isolation Protocol
A standardized protocol for the isolation and purification of compounds from Phellodendron

chinense is outlined below. This serves as a foundational method that can be optimized for the

specific isolation of 5,5'-Dimethoxylariciresinol.
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Extraction

Chromatographic Separation

Analysis and Identification

Dried Bark of Phellodendron chinense

Methanol Extraction

Silica Gel Column Chromatography

Crude Extract

Sephadex LH-20 Column Chromatography

Eluted Fractions

Collection of Fractions

Spectral Analysis (NMR, MS)

Structure Elucidation of
5,5'-Dimethoxylariciresinol
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Cell Culture and Treatment

Analysis of Inflammatory Markers

Culture Macrophages
(e.g., RAW 264.7)

Pre-treat with
5,5'-Dimethoxylariciresinol

Stimulate with LPS

Collect Supernatant Prepare Cell Lysates

Measure TNF-α and IL-6
by ELISA

Analyze NF-κB and MAPK
pathway proteins by

Western Blot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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